N-(2,6-diethylphenyl)-4-[(phenylthio)methyl]benzamide

• IUPAC Name: N-(2,6-diethylphenyl)-4-(phenylsulfanylmethyl)benzamide
• InChI: InChI=1S/C24H25NOS/c1-3-19-9-8-10-20(4-2)23(19)25-24(26)21-15-13-18(14-16-21)17-27-22-11-6-5-7-12-22/h5-16H,3-4,17H2,1-2H3,(H,25,26)
• InChI Key: WJXJSQWHQYBTFD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2=CC=C(C=C2)CSC3=CC=CC=C3
• Molecular Formula: C24H25NOS
• Molecular Weight: 375.5 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives often involves the reaction of appropriate phenyl compounds with benzoyl chloride or similar acylating agents in the presence of a base. For example, Lambert et al. (1995) synthesized ameltolide derivatives, which are closely related to the compound , demonstrating the variety of conditions under which these compounds can be formed (Lambert et al., 1995).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is characterized by the presence of a benzamide moiety, which can be modified at various positions to alter the compound's properties. Techniques such as X-ray crystallography, NMR, and DFT calculations are commonly employed to determine and analyze the molecular structure. Demir et al. (2015) used these techniques to analyze the structure of a novel benzamide derivative, providing insights into the structural characteristics that could be relevant to the compound of interest (Demir et al., 2015).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, including hydrolysis, amide bond formation, and reactions with nucleophiles. The chemical properties of these compounds are influenced by the substituents on the benzamide ring, which can affect their reactivity and interaction with biological targets. For instance, Gawell (2003) described the synthesis of a δ opioid receptor agonist, highlighting the chemical versatility of benzamide derivatives (Gawell, 2003).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting point, and crystallinity, depend on their molecular structure. Modifications to the benzamide moiety can significantly affect these properties, influencing the compound's application and effectiveness. Studies such as those by Mostafa et al. (2023) on related compounds provide valuable data on physical properties that can be extrapolated to understand the compound (Mostafa et al., 2023).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with biological systems, are crucial for understanding the potential applications of benzamide derivatives. Research on similar compounds, such as those by Zhou et al. (2008), provides insights into the mechanisms of action, including inhibition of histone deacetylases, which could be relevant to the compound of interest (Zhou et al., 2008).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with specific proteins or enzymes in the body. Without more information, it’s difficult to speculate further.

Safety and Hazards

As with any chemical compound, handling “N-(2,6-diethylphenyl)-4-[(phenylthio)methyl]benzamide” would require appropriate safety precautions. Without specific information, it’s hard to comment on its toxicity or environmental impact.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be of interest in the development of new pharmaceuticals or materials.